Cas no 108896-92-0 (1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 108896-92-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1187008
• PubChem ID: 57345986
• Update Time: 2025-04-20

1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)-
• ACMC-20mbw5
• SureCN633105
• AGN-PC-00NI80
• CTK0G2582
• AG-A-22758
• 2-Propen-1-one, 1-(2,6-dihydroxyphenyl)-3-(4-methoxyphenyl)-; ACMC-20mbw5; SureCN633105; AGN-PC-00NI80; CTK0G2582; AG-A-22758;
• 108896-92-0
• DTXSID50721051
• 2',6'-dihydroxy-4-methoxy chalcone

• Inchi： 1S/C16H14O4/c1-20-12-8-5-11(6-9-12)7-10-15(19)16-13(17)3-2-4-14(16)18/h2-10,17-18H,1H3
• InChI Key： LUKXMYDKUCDMRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C=CC(C1C(=CC=CC=1O)O)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• LogP: 3.00250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones